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Core Chemical & Physical Properties

CAS No.: 41483-43-6

Compound Focus: Bupirimate

Get Quote

The table below summarizes the key physical and chemical properties of bupirimate, which are

fundamental to understanding its environmental behavior [1] [2].

Property

Value

Conditions | Notes

Common Name

IUPAC Name

Chemical Formula

Molecular Mass

Pesticide Type

Melting Point

Bupirimate

5-butyl-2-ethylamino-6-
methylpyrimidin-4-yl
dimethylsulfamate
C13H24N40sS

316.42 g-mol—*

Fungicide

46.9 °C (pure); 40-51 °C (technical)

Also known as: Ethirimol
sulfamate (relation to metabolite)

[1][2] [3]

[1] [2]

[1] [3]

Pyrimidine chemical family; FRAC
Code 8 [1] [3]

Technical grade purity ~90% [1]
[2]
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Property

Water Solubility

Vapor Pressure

Octanol-Water Partition
Coefficient (Log Koy)

Henry's Law Constant

Value Conditions / Notes

13.06 mg/L (moderate) pH 7, 20°C; value can vary with
pH [1]

0.1 mPa 25°C [2]

3.68 to 3.9 (high) Indicates potential for

bioaccumulation [1] [2]

1.44 x 1073 Pa m3 mol~! Calculated; indicates low volatility
from water [2]

Environmental Fate and Behavior

Bupirimate's behavior and persistence in the environment are summarized in the following table.

Aspect

Key Characteristics

Overall Environmental
Fate

Stability &

Degradation

Soil Fate (Major
Pathway)

Toxicological Profile
(Mammals)

Ecological Impact

Moderate aqueous solubility, low volatility, moderately persistent in soil and
aquatic systems [1].

Stable in dilute alkalis; readily hydrolyzed by dilute acids; rapidly
decomposed by u.v. irradiation in agueous solution; unstable in storage
>37°C [2].

Major Degradation Product: Ethirimol. Soil DTso: 35-90 days in non-sterile
soils (pH 5.1-7.3) [2].

Acute Oral LDso: >4000 mg/kg (low toxicity). Acute Dermal LDso: 4800
mg/kg (rats). Mild eye irritant; slight to mild skin irritant [1] [2].

Bees: Non-toxic. Birds: Low acute toxicity. Fish: LCso (96 h) for rainbow
trout 1.4 mg/L (moderately toxic). Daphnia: LCso (48 h) 7.3 mg/L [1] [2].

Analytical and Regulatory Considerations
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Experimental Protocol for Residue Analysis

A modern method for tracing related compounds like ethirimol (bupirimate's major metabolite) involves

Reversed-Phase Liquid Chromatography coupled with Tandem Mass Spectrometry (RPLC-MS/MS)
[4].

e Sample Preparation: The quick and efficient "QUEChERS" method is suitable. Homogenized
samples are extracted with acetonitrile, salted out with sodium chloride, centrifuged, and the
supernatant is diluted with water and filtered before analysis [4] [5].

¢ Instrumental Analysis (RPLC-MS/MS):

o Chromatography: Uses a reversed-phase column (e.g., C18). A mobile phase of water with
buffers (0.1% formic acid, 5 mmol/L ammonium formate) and organic methanol or acetonitrile is
used in a gradient elution to separate compounds [4] [5].

o Detection: Tandem mass spectrometry (MS/MS) provides high sensitivity and selectivity. It
detects compounds based on their specific mass-to-charge ratio (m/z) and unique
fragmentation patterns, allowing for accurate identification and quantification even in complex
sample matrices [4].

e Storage Stability: For accurate results, studies show that ethirimol remains stable in frozen crop
samples (e.qg., spinach, cucumber) for at least 112-322 days at -20°C in the dark [4].

This experimental workflow can be visualized as follows:
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Workflow for analyzing bupirimate and its metabolites in crop samples.

Key Metabolic and Degradation Pathways

The primary degradation pathway of bupirimate in the environment involves the hydrolysis of the sulfamate

group, leading to its major metabolite, ethirimol [1] [2]. This relationship is critical for risk assessment, as
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ethirimol is a compound of toxicological concern and was not approved in the European Union due to health
risks [4].

Hydrolysis Microbial Action

(Bupirimate (Parent Compound) Soil & Plants (Ethirimol (Major Metabolite)) & Time =(Further Degraded Products)

Click to download full resolution via product page

Primary environmental degradation pathway of bupirimate.

Regulatory Status and Risk Assessment

e EU Status: Approved for use; inclusion expiry date is 31/01/2027. It is not currently a candidate for
substitution [1].
¢ Risk Assessment Focus:
o Cumulative Risk: Modern risk assessment models (e.g., Relative Potency Factor - RPF)
account for combined exposure to multiple pesticides with similar toxic effects, which can reveal
higher risks than traditional models, especially for vulnerable groups like children [5].
o Field Bioaccumulation: Recent studies indicate that pesticide body burdens in aquatic
invertebrates can be underestimated by lab-derived models, highlighting the importance of field
validation for accurate risk assessment [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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